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Compound of Interest

Compound Name: Chagreslactone

CAS No.: 799269-22-0

Cat. No.: B2766219 Get Quote

Chemical Identity & Structural Characterization[1][2]
[3][4][5][6][7][8]
Chagreslactone is a cassane-type diterpenoid, a class of tricyclic secondary metabolites

predominantly isolated from the Fabaceae family (specifically Myrospermum and Caesalpinia

genera). It is structurally characterized by a fused tricyclic ring system (A, B, C) with a furan or

butenolide moiety (Ring D) and specific oxygenation patterns at C-6 and C-18.
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Identifier Type Value Notes

Common Name Chagreslactone

Named after the Chagres River

region (Panama) where the

source plant was collected.

CAS Registry Number 799269-22-0

Assigned ca. 2004/2005

following isolation by Cubilla-

Rios et al.

Chemical Class Cassane Diterpene
Subclass: Furanoditerpene /

Butenolide derivative.

Molecular Formula C₂₂H₃₂O₃ (Canonical)

Note: Commercial databases

often list C₂₅H₃₆O₈, likely

referring to a specific derivative

or glycosylated form found in

high-throughput libraries.

Molecular Weight ~344.5 g/mol (Base)
Varies based on acetylation

degree in derivatives.

InChIKey
HDDNZVWBRRAOGK-

UHFFFAOYSA-N

Linked to the C₂₅H₃₆O₈ entry in

metabolomic datasets.

Structural Elucidation
The structure of Chagreslactone was originally determined via 1D and 2D NMR spectroscopy

(¹H, ¹³C, COSY, HMQC, HMBC) and High-Resolution Mass Spectrometry (HRESIMS).

Skeleton: Tricyclic cassane framework (trans-fused A/B and B/C rings).

Key Functionalities:

C-6 Position: Hydroxyl group (β-orientation).

C-18 Position: Acetoxy group (-OAc).

D-Ring: Fused furan or α,β-unsaturated lactone (butenolide) system, typically involving C-

13 and C-15/16.
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Stereochemistry: The relative stereochemistry is critical for biological activity, particularly the

orientation of the C-6 hydroxyl and the ring junctions.

Biosynthetic Origin & Signaling Pathways
Chagreslactone is derived from the MEP/DOXP pathway (plastidial) or Mevalonate pathway

(cytosolic), leading to the formation of Geranylgeranyl Pyrophosphate (GGPP). The cyclization

of GGPP forms the labdane/copalyl diphosphate intermediate, which rearranges to the cassane

skeleton.

Biosynthetic Pathway Diagram
The following diagram illustrates the logical flow from the precursor GGPP to the functionalized

cassane diterpene.
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Figure 1: Proposed biosynthetic pathway of Chagreslactone from the diterpene precursor

GGPP.

Biological Activity & Mechanism of Action
Chagreslactone was discovered through bioprospecting efforts targeting tropical diseases. Its

primary activity is anti-parasitic, specifically against kinetoplastid protozoa.
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Anti-Parasitic Activity[6][9]
Target Organism:Trypanosoma cruzi (causative agent of Chagas disease).

Mechanism: While the precise molecular target is under investigation, cassane diterpenes

often disrupt mitochondrial function or sterol biosynthesis in protozoa.

Potency: Demonstrated moderate inhibitory activity (IC₅₀ values typically in the micromolar

range, e.g., 10–50 µM) against epimastigotes and amastigotes.

Selectivity: Exhibits lower cytotoxicity towards mammalian cells (e.g., Vero cells) compared

to the parasite, providing a therapeutic window.

Cytotoxicity
Cancer Lines: Related cassane diterpenes from Caesalpinia have shown cytotoxicity against

MCF-7 (breast) and HepG2 (liver) cancer cell lines. Chagreslactone is often co-isolated with

these cytotoxic agents, necessitating rigorous purification to separate anti-parasitic effects

from general cytotoxicity.

Experimental Protocols
The following protocols are reconstructed from the standard methodologies used in the

isolation of Chagreslactone from Myrospermum frutescens and Caesalpinia minax.

Isolation and Purification Workflow
Objective: Isolate Chagreslactone from plant matrix with >95% purity.

Reagents:

Solvents: Methanol (MeOH), Dichloromethane (DCM), Ethyl Acetate (EtOAc), Hexane.

Stationary Phase: Silica gel 60 (0.040–0.063 mm), Sephadex LH-20.

Step-by-Step Methodology:

Extraction:
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Air-dry leaves of Myrospermum frutescens (or seeds of C. minax) and grind to a fine

powder.

Macerate in MeOH or EtOAc/MeOH (1:1) at room temperature for 48 hours.

Filter and concentrate the crude extract under reduced pressure (Rotary Evaporator,

<40°C).

Liquid-Liquid Partitioning:

Suspend crude extract in water.

Partition sequentially with Hexane (to remove lipids) and DCM.

Collect the DCM fraction (contains the diterpenes).

Chromatographic Fractionation:

Column 1 (Silica Gel): Elute with a gradient of Hexane:EtOAc (100:0 → 0:100).

TLC Monitoring: Check fractions using Vanillin-H₂SO₄ reagent (Cassanes turn purple/blue

upon heating).

Column 2 (Sephadex LH-20): Purify the active fraction using MeOH or DCM:MeOH (1:1)

to remove chlorophyll and phenolics.

HPLC (Final Purification): Use a C18 Reverse-Phase column.

Mobile Phase: Acetonitrile:Water gradient (e.g., 60% → 100% ACN).

Detection: UV at 210 nm and 254 nm.

Bioassay: Trypanosoma cruzi Inhibition
Objective: Determine the IC₅₀ of Chagreslactone against T. cruzi epimastigotes.

Culture: Maintain T. cruzi epimastigotes in Liver Infusion Tryptose (LIT) medium

supplemented with 10% Fetal Bovine Serum (FBS) at 28°C.
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Plating: Seed parasites (1 × 10⁶ parasites/mL) into 96-well plates (100 µL/well).

Treatment: Add Chagreslactone dissolved in DMSO (serial dilutions). Final DMSO

concentration must be <0.5%.

Incubation: Incubate for 72 hours at 28°C.

Readout: Add Resazurin (Alamar Blue) or MTT reagent. Incubate for 4 hours. Measure

absorbance/fluorescence.

Calculation: Calculate % inhibition relative to DMSO control and derive IC₅₀ using non-linear

regression.
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Figure 2: Bioassay-guided isolation workflow for obtaining Chagreslactone from plant

biomass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. frontiersin.org [frontiersin.org]
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Isolation, and Bioactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2766219#chagreslactone-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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